5-[4-(Allyloxy)-3-chloro-5-methoxybenzylidene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one

• Molecular Formula: C24H25ClN2O4S
• Molecular Weight: 473 g/mol
• IUPAC Name: (5Z)-5-[(3-chloro-5-methoxy-4-prop-2-enoxyphenyl)methylidene]-2-(4-ethoxyphenyl)imino-3-ethyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H25ClN2O4S/c1-5-12-31-22-19(25)13-16(14-20(22)29-4)15-21-23(28)27(6-2)24(32-21)26-17-8-10-18(11-9-17)30-7-3/h5,8-11,13-15H,1,6-7,12H2,2-4H3/b21-15-,26-24?
• InChI Key: CQEQRRPVQMTFID-POLMPROESA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C(=C2)Cl)OCC=C)OC)/SC1=NC3=CC=C(C=C3)OCC
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C(=C2)Cl)OCC=C)OC)SC1=NC3=CC=C(C=C3)OCC

Description

5-[4-(Allyloxy)-3-chloro-5-methoxybenzylidene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is commonly referred to as "compound X" in scientific literature.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, compound X has shown promising results in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In biochemistry, compound X has been used as a tool to study various biological processes, including enzyme inhibition and protein-protein interactions. In materials science, compound X has been used to develop new materials with unique properties.

Mechanism of Action

The mechanism of action of compound X is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. In cancer cells, compound X has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. In diabetes, compound X has been shown to inhibit the activity of aldose reductase, an enzyme involved in the development of diabetic complications. In Alzheimer's disease, compound X has been shown to inhibit the aggregation of amyloid beta peptides, which are believed to play a role in the development of the disease.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects, depending on the specific application. In cancer cells, compound X has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In diabetes, compound X has been shown to reduce the accumulation of advanced glycation end products, which are believed to contribute to the development of diabetic complications. In Alzheimer's disease, compound X has been shown to reduce the formation of amyloid beta plaques, leading to improved cognitive function.

Advantages and Limitations for Lab Experiments

Compound X has several advantages for use in lab experiments. It is relatively easy to synthesize in high yield and purity, making it readily available for research purposes. It has also been extensively studied, with a large body of literature available on its properties and applications. However, there are also limitations to the use of compound X in lab experiments. It can be expensive to synthesize, which may limit its use in large-scale experiments. Additionally, its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on compound X. One area of interest is the development of new compounds based on the structure of compound X, with improved properties and applications. Another area of interest is the further elucidation of the mechanism of action of compound X, which may lead to the development of new drugs and therapies for various diseases. Additionally, the use of compound X in combination with other drugs or therapies is an area of interest for future research.

Synthesis Methods

Compound X can be synthesized using a multistep process involving the reaction of various organic compounds. The first step involves the reaction of 4-allyloxy-3-chloro-5-methoxybenzaldehyde with 4-ethoxyaniline to form a Schiff base. The Schiff base is then reacted with 3-ethyl-2-thioxo-4-thiazolidinone to form compound X. This synthesis method has been optimized for high yield and purity.